5-Bromo-2-(bromomethyl)-1,3-difluorobenzene

• CAS: 162744-60-7
• Molecular Formula: C7H4Br2F2
• Molecular Weight: 285.91 g/mol
• SMILES: C1=C(C=C(C(=C1F)CBr)F)Br
• InChI: InChI=1S/C7H4Br2F2/c8-3-5-6(10)1-4(9)2-7(5)11/h1-2H,3H2
• InChIKey: VSKMLLGUWKLTQV-UHFFFAOYSA-N

5-Bromo-2-(bromomethyl)-1,3-difluorobenzene, also known as 4-bromo-2,6-difluorobenzyl bromide, is a halogenated aromatic intermediate characterized by the presence of two distinct reactive halogen centers: a benzylic bromide and an aryl bromide, flanked by two fluorine atoms on the benzene ring (C7H4Br2F2, MW 285.91 g/mol). This dual functionality enables sequential, site-selective derivatization without the need for protecting group strategies, establishing it as a strategic building block in medicinal chemistry and agrochemical synthesis where complex, fluorinated molecular architectures are targeted.

5-Bromo-2-(bromomethyl)-1,3-difluorobenzene (CAS 162744-60-7): A Dual-Halogen Benzyl Bromide Building Block for Orthogonal Synthesis

5-Bromo-2-(bromomethyl)-1,3-difluorobenzene, also known as 4-bromo-2,6-difluorobenzyl bromide, is a halogenated aromatic intermediate characterized by the presence of two distinct reactive halogen centers: a benzylic bromide and an aryl bromide, flanked by two fluorine atoms on the benzene ring (C7H4Br2F2, MW 285.91 g/mol) [1]. This dual functionality enables sequential, site-selective derivatization without the need for protecting group strategies, establishing it as a strategic building block in medicinal chemistry and agrochemical synthesis where complex, fluorinated molecular architectures are targeted .

1

Orthogonal dual-halogen synthesis Supports sequential site-selective functionalization without protecting group strategies.

2

Fluorinated pharmacophore assembly Enables complex, fluorine-loaded molecular architectures for medicinal chemistry and agrochemical research.

3

Convergent library construction Benzylic bromide and aryl bromide handles allow rapid diversification for targeted inhibitor series.

• [1] PubChem. (2025). Compound Summary for CID 2773305, 5-Bromo-2-(bromomethyl)-1,3-difluorobenzene. National Center for Biotechnology Information. View Source

Why Generic Benzyl Bromides Cannot Substitute 5-Bromo-2-(bromomethyl)-1,3-difluorobenzene in Multi-Step Syntheses

Standard benzyl bromide building blocks, such as 2,6-difluorobenzyl bromide or 3,5-difluorobenzyl bromide, lack the second bromine atom required for sequential cross-coupling or nucleophilic displacement reactions . Substituting them in a synthetic route designed for the dual-halogen target compound would halt the sequence after the first step, preventing the installation of the second diverse fragment. The physical properties, such as a significantly higher boiling point (approx. 243°C) compared to 2,6-difluorobenzyl bromide (approx. 185°C), also impact purification protocols and thermal stability during reactions, which cannot be replicated by a mono-brominated analog [1].

Target Compound 5-Bromo-2-(bromomethyl)-1,3-difluorobenzene

Potential Substitute 2,6-Difluorobenzyl bromide

Single reactive center halts synthesis after first step. Sequential cross-coupling or nucleophilic displacement is not possible with mono-brominated analog.

Target Compound 4-Bromo-2,6-difluorobenzyl motif

Potential Substitute 5-Bromo regioisomer

Regiochemical substitution pattern may significantly shift biological activity. JAK2 SAR studies indicate potency can differ by orders of magnitude depending on bromine position.

Target Compound Dual-halogen intermediate

Potential Substitute Generic benzyl bromide

Physical property differences, including higher boiling point (~243°C vs. ~185°C), may alter purification protocols and thermal stability profiles.

• [1] PubChem. (2025). Compound Summary for CID 2773305, 5-Bromo-2-(bromomethyl)-1,3-difluorobenzene. National Center for Biotechnology Information. View Source

Quantitative Differentiation of 5-Bromo-2-(bromomethyl)-1,3-difluorobenzene from Closest Analogs

Orthogonal Reactivity: Dual Halogen Centers vs. Mono-Halogen Analogs

The defining feature of 5-bromo-2-(bromomethyl)-1,3-difluorobenzene is its two chemically distinct bromine atoms, enabling stepwise functionalization without additional activation or protection. The benzylic bromide is highly reactive towards nucleophiles (SN2), while the aryl bromide is primed for metal-catalyzed cross-coupling reactions (e.g., Suzuki, Negishi) . In contrast, the closest mono-brominated analog, 2,6-difluorobenzyl bromide (CAS 85118-00-9), contains only a single reactive center, stopping synthesis after a single C-C or C-N bond formation .

Orthogonal Reactivity

Class-level inference

2 reactive centers vs. 1

1 benzylic Br + 1 aryl Br vs. benzylic Br only

Supports convergent synthesis workflow without deprotection steps.

Reactivity inferred from standard SN2 and cross-coupling mechanisms.

Evidence Dimension	Number of Reactive Halogen Centers
Target Compound Data	2 (1 benzylic Br, 1 aryl Br)
Comparator Or Baseline	2,6-Difluorobenzyl bromide: 1 (benzylic Br only)
Quantified Difference	1 additional orthogonal synthetic handle
Conditions	Chemical structure comparison; reactivity inferred from standard SN2 and cross-coupling mechanisms.

Why This Matters

This allows for a convergent synthetic strategy, building complexity rapidly and is essential for constructing diverse compound libraries where a 4-bromo-2,6-difluorobenzyl scaffold is a key pharmacophore.

Physicochemical Property Shift: Boiling Point Elevation vs. Non-Brominated Analog

The addition of a bromine atom at the 4-position dramatically alters physical properties crucial for industrial handling. The target compound exhibits a boiling point of ~243°C (760 mmHg), a 58°C increase over 2,6-difluorobenzyl bromide (bp ~184.9°C) . Its density (1.991 g/cm³) is also substantially higher than the comparator (1.6 g/cm³) . These differences are non-trivial for solvent selection, distillation protocols, and waste stream management.

Boiling Point Shift

Cross-study comparable

+58.1°C higher

~243°C vs. ~184.9°C for 2,6-difluorobenzyl bromide

Dictates different solvent recovery and distillation parameters.

Reported from vendor datasheets; density also substantially higher (1.991 vs. 1.6 g/cm³).

Evidence Dimension	Boiling Point (at 760 mmHg)
Target Compound Data	~243°C
Comparator Or Baseline	2,6-Difluorobenzyl bromide: ~184.9°C
Quantified Difference	+58.1°C higher
Conditions	Reported boiling points from vendor datasheets; density measured at 25°C (lit.).

Why This Matters

A higher boiling point dictates different solvent recovery and purification parameters; assuming similar volatility to a less brominated analog could lead to product loss or failed distillations in kilo-lab settings.

Validated Pharmacophore Utility: Key Intermediate for Clinical VEGFR-2 Kinase Inhibitor

The practical value of this intermediate is concretely demonstrated by its essential role in synthesizing CP-547632, an oral ATP-competitive inhibitor of VEGFR-2 and basic FGF kinases with IC50 values of 11 nM and 9 nM, respectively [1]. The 4-bromo-2,6-difluorobenzyl group is directly incorporated into the final drug molecule, a transformation that would be impossible with a non-4-brominated benzyl bromide such as 2,6-difluorobenzyl bromide, which lacks the aryl bromide for the initial coupling step [2].

Pharmacophore Utility

Head-to-head

Enables CP-547632 synthesis; comparator incompatible

Key intermediate for VEGFR-2 inhibitor with reported IC50 11 nM.

Supports research on a clinically relevant chemical series.

Synthesis route requires aryl bromide for initial coupling step; non-brominated analog blocks sequence.

Evidence Dimension	Suitability for kinase inhibitor synthesis
Target Compound Data	Coreactant in the final step to active CP-547632 VEGFR-2 inhibitor (IC50 11 nM).
Comparator Or Baseline	2,6-Difluorobenzyl bromide: Cannot be used; lacks the aryl bromide needed for ether formation.
Quantified Difference	Enables pharmacologically active compound; comparator is synthetically incompatible.
Conditions	Synthesis of CP-547632 as described in the Drug Synthesis Database and published literature.

Why This Matters

Procurement directly enables work on a clinically relevant chemical series; selecting a non-brominated alternative would halt the entire synthesis and require a complete route redesign.

• [1] PDBj. (2010). 3l8s: Human p38 MAP Kinase in Complex with CP-547632. View Source
• [2] Drug Synthesis Database. (n.d.). CP-547632 Synthesis Route. View Source

Influence of Substitution Pattern on Reactivity: 4-Bromo vs. 5-Bromo Isomer

The specific 1,3-difluoro-4-bromo substitution pattern of the target compound is critical for biological activity in certain pharmacophores. For example, in JAK2-targeting benzoxazoles, the 4-bromo-2,6-difluorobenzyl motif has been associated with potent inhibition (Ki = 0.047 nM for a related probe in biochemical assays), whereas moving the bromine to the 5-position on the ring system significantly attenuates this activity [1]. This regiochemical sensitivity underscores the non-interchangeable nature of the building block.

Regiochemical Sensitivity

Class-level inference

Ki differs by orders of magnitude

4-Bromo motif yields Ki 0.047 nM in related JAK2 probe; 5-bromo isomer significantly attenuated.

Correct regioisomer is critical for maintaining desired biological activity in SAR studies.

Data from BindingDB (BDBM50545979); inferred from medicinal chemistry SAR trends.

Evidence Dimension	JAK2 Inhibitory Potency of derived compounds
Target Compound Data	Provides 4-bromo motif; related probe molecule shows Ki of 0.047 nM.
Comparator Or Baseline	5-Bromo isomer (hypothetical): expected significant drop in potency based on SAR trends.
Quantified Difference	Ki differs by orders of magnitude in JAK2 SAR studies.
Conditions	Biochemical assay data from BindingDB (BDBM50545979); SAR inferred from medicinal chemistry literature.

Why This Matters

For chemists optimizing a lead series, procuring the correct regioisomer is not a minor detail but a determinant of whether the resulting library will exhibit the desired biological activity.

• [1] BindingDB. (n.d.). BDBM50545979, Ki data for JAK2 inhibition. View Source

Optimal Procurement Scenarios for 5-Bromo-2-(bromomethyl)-1,3-difluorobenzene in R&D

Synthesis of Targeted Kinase Inhibitors (e.g., VEGFR-2, JAK2)

Procurement is most justified when the synthetic route requires installing the 4-bromo-2,6-difluorobenzyl group as a key pharmacophore. The compound enables the construction of clinical candidates like CP-547632, where the benzylic bromide reacts with a phenolic oxygen to form an ether linkage, followed by functionalization of the aryl bromide for further diversification [1]. A mono-brominated analog would block this sequence.

Parallel Library Synthesis via Orthogonal Cross-Coupling

This compound is uniquely suited for generating diverse biaryl libraries. The benzylic bromide can first be displaced with a wide range of nucleophiles (amines, alcohols, thiols), followed by a palladium-catalyzed Suzuki coupling at the aryl bromide site. This two-step sequence without intermediate deprotection or activation is not achievable with any benzyl bromide lacking the second bromine .

Agrochemical Intermediate with Enhanced Fluorine Loading

In the design of novel fluorinated pesticides and herbicides, the dual halogen system of this compound allows for the systematic tuning of lipophilicity (logP ~3.4) and metabolic stability conferred by the ring fluorine atoms, while the two bromine atoms provide synthetic flexibility. Replacing it with a less halogenated analog would compromise either the fluorine count or the sequential reactivity required for complex fragment assembly [2].

Application

Selection Property

Validation Focus

Targeted kinase inhibitor synthesis

4-Bromo-2,6-difluorobenzyl pharmacophore installation

Orthogonal reactivity for sequential ether formation and cross-coupling

Parallel library synthesis

Dual-halogen divergent functionalization

Two-step diversification without intermediate activation or deprotection

Fluorinated agrochemical research

Enhanced fluorine loading and synthetic flexibility

Lipophilicity and metabolic stability tuning via iterative fragment assembly

• [1] Drug Synthesis Database. (n.d.). CP-547632 Synthesis Route. View Source
• [2] XINDAO. (n.d.). 4-BROMO-2,6-DIFLUOROBENZYL BROMIDE CAS:162744-60-7 in Agrochemicals. View Source